2-(5-methoxycarbonyltriazol-1-yl)propanoic acid
Cat. No. B8637979
M. Wt: 199.16 g/mol
InChI Key: XQSRVVBMKOECGJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08247415B2
Procedure details
To a solution of 1.87 g (22.3 mmol) of methyl prop-2-ynoate in 40 mL of toluene was added 1.9 g (11 mmol) of tert-butyl 2-azidopropanate. The reaction mixture was heated at 100° C. for 3 h then cooled to ambient temperature. All volatiles were removed under reduced pressure and the crude residue purified by column chromatography on silica gel eluting with a 5 to 25% acetone in hexanes gradient to afford the title compounds.
Name
tert-butyl 2-azidopropanate
Quantity
1.9 g
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_CXSMILES
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[C:1]([O:5][CH3:6])(=[O:4])[C:2]#[CH:3].[N:7]([CH:10]([CH3:18])[C:11]([O:13]C(C)(C)C)=[O:12])=[N+:8]=[N-:9]>C1(C)C=CC=CC=1>[CH3:6][O:5][C:1]([C:2]1[N:7]([CH:10]([CH3:18])[C:11]([OH:13])=[O:12])[N:8]=[N:9][CH:3]=1)=[O:4]
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Inputs
Step One
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Name
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Quantity
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1.87 g
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Type
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reactant
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Smiles
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C(C#C)(=O)OC
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Name
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tert-butyl 2-azidopropanate
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Quantity
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1.9 g
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Type
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reactant
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Smiles
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N(=[N+]=[N-])C(C(=O)OC(C)(C)C)C
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Name
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Quantity
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40 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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100 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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then cooled to ambient temperature
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CUSTOM
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Type
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CUSTOM
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Details
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All volatiles were removed under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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the crude residue purified by column chromatography on silica gel eluting with a 5 to 25% acetone in hexanes gradient
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC(=O)C1=CN=NN1C(C(=O)O)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
